3-(1,2,3,4-Tetrahydroquinolin-1-yl)butanoic acid
Overview
Description
Synthesis Analysis
The synthesis of 1,2,3,4-tetrahydroquinolines, which is a part of the structure of THQBA, can be achieved through a two-step procedure. This includes an initial regioselective intermolecular hydroaminoalkylation of ortho-chlorostyrenes with N-methylanilines and a subsequent intramolecular Buchwald–Hartwig amination .Chemical Reactions Analysis
While specific chemical reactions involving THQBA are not detailed in the search results, it’s worth noting that esterification occurs when an alcohol and a carboxylic acid are reacted in the presence of an acid catalyst, such as concentrated sulfuric acid . This could potentially be relevant to THQBA, given its carboxylic acid group.Scientific Research Applications
Pharmaceutical Applications
Tetrahydroquinoline derivatives have been identified as potential solid-state fluorescence materials . This suggests that “3-(1,2,3,4-Tetrahydroquinolin-1-yl)butanoic acid” could be explored for use in fluorescence-based assays or imaging techniques in biomedical research .
Organic Synthesis
The compound’s structure indicates potential utility in organic synthesis, particularly in the formation of tetrahydroquinolin-2-one derivatives. These derivatives are valuable in various synthetic pathways and could lead to the development of new pharmaceuticals or materials .
Optical Properties
Derivatives of tetrahydroquinoline exhibit strong solvatochromism and have been observed to show up-conversion emissions when excited by a femtosecond laser. This property could be harnessed in the development of optical sensors or in photodynamic therapy .
Domino Reactions in Chemistry
The compound may be used in domino reactions , which are sequences of bond-forming transformations that occur under nearly identical conditions. This can lead to efficient syntheses of complex molecules from simple substrates .
Medicinal Chemistry
Tetrahydroquinoline and its derivatives have shown diverse biological activities against various pathogens and neurodegenerative disorders. “3-(1,2,3,4-Tetrahydroquinolin-1-yl)butanoic acid” could be investigated for its medicinal properties and potential therapeutic applications .
properties
IUPAC Name |
3-(3,4-dihydro-2H-quinolin-1-yl)butanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO2/c1-10(9-13(15)16)14-8-4-6-11-5-2-3-7-12(11)14/h2-3,5,7,10H,4,6,8-9H2,1H3,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IJMJLAWKVGWSMG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC(=O)O)N1CCCC2=CC=CC=C21 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1,2,3,4-Tetrahydroquinolin-1-yl)butanoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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